Cas no 1396885-50-9 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 1396885-50-9
• MF: C₂₀H₂₀F₃N₃O₅
• MW: 439.385115623474
• CID: 5961146
• PubChem ID: 71786808
• Update Time: 2025-05-20

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• 1396885-50-9
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-N'-[4-(trifluoromethoxy)phenyl]oxamide
• AKOS024535482
• F6178-6862
• N1-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• VU0534607-1

• Inchi： 1S/C20H20F3N3O5/c21-20(22,23)31-16-3-1-15(2-4-16)25-18(28)17(27)24-11-13-5-8-26(9-6-13)19(29)14-7-10-30-12-14/h1-4,7,10,12-13H,5-6,8-9,11H2,(H,24,27)(H,25,28)
• InChI Key： ZLFSWBMLZJTWHI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(NCC1CCN(C(C2=COC=C2)=O)CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 439.13550523g/mol
• Monoisotopic Mass: 439.13550523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Overview of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1396885-50-9)

The compound N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1396885-50-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a furan-3-carbonyl moiety and a trifluoromethoxy phenyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its ability to interact with key enzymes and receptors.

In recent years, the demand for novel compounds like N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide has surged, driven by advancements in drug discovery and personalized medicine. The piperidin-4-ylmethyl segment of the molecule is known for its versatility in medicinal chemistry, often contributing to improved pharmacokinetic properties. Meanwhile, the trifluoromethoxy group enhances the compound's metabolic stability, a critical factor in the development of long-acting therapeutics.

One of the most frequently searched questions about this compound revolves around its synthetic route and mechanism of action. Scientists have developed efficient synthetic protocols to produce CAS No. 1396885-50-9 with high purity, ensuring its suitability for preclinical studies. Preliminary data suggest that it may exhibit anti-inflammatory and neuroprotective effects, aligning with current trends in targeting chronic diseases and neurodegenerative disorders. These properties make it a subject of intense investigation in academic and industrial labs alike.

The furan-3-carbonyl component of the molecule is another area of interest, as furan derivatives are widely recognized for their bioactivity. This structural feature may contribute to the compound's ability to penetrate cell membranes and interact with intracellular targets. Additionally, the ethanediamide linker provides a stable scaffold, facilitating the molecule's binding affinity to specific proteins. Such characteristics are highly sought after in the design of next-generation therapeutics.

From an SEO perspective, keywords like "CAS 1396885-50-9 supplier", "N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide synthesis", and "biological activity of trifluoromethoxy compounds" are frequently queried by researchers and industry professionals. This reflects the growing curiosity about the compound's applications and commercial availability. Furthermore, discussions on platforms like ResearchGate and PubMed often highlight its potential in addressing unmet medical needs.

Environmental and safety considerations are also paramount when working with CAS No. 1396885-50-9. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure compliance with regulatory standards. The compound's stability under various conditions has been thoroughly evaluated, making it a reliable candidate for further development. Researchers are encouraged to explore its structure-activity relationships to unlock its full therapeutic potential.

In conclusion, N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-N'-4-(trifluoromethoxy)phenylethanediamide represents a fascinating area of study in modern chemistry and pharmacology. Its multifaceted structure and promising biological activities position it as a valuable tool for drug discovery. As the scientific community continues to unravel its mechanisms and applications, this compound is likely to play a pivotal role in the development of innovative treatments for a range of health conditions.